1,2-dibutyryl-sn-glycero-3-phosphoinositol
1,2-dibutyryl-sn-glycero-3-phosphoinositol
Brand Name:
Vulcanchem
CAS No.:
148504-92-1
VCID:
VC0233884
InChI:
InChI=1S/C17H31O13P/c1-3-5-10(18)27-7-9(29-11(19)6-4-2)8-28-31(25,26)30-17-15(23)13(21)12(20)14(22)16(17)24/h9,12-17,20-24H,3-8H2,1-2H3,(H,25,26)/t9-,12?,13-,14+,15+,16+,17?/m1/s1
SMILES:
CCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)OC(=O)CCC
Molecular Formula:
C20H19N3O4
Molecular Weight:
474.4 g/mol
1,2-dibutyryl-sn-glycero-3-phosphoinositol
CAS No.: 148504-92-1
Main Products
VCID: VC0233884
Molecular Formula: C20H19N3O4
Molecular Weight: 474.4 g/mol
| CAS No. | 148504-92-1 |
|---|---|
| Product Name | 1,2-dibutyryl-sn-glycero-3-phosphoinositol |
| Molecular Formula | C20H19N3O4 |
| Molecular Weight | 474.4 g/mol |
| IUPAC Name | [(2R)-2-butanoyloxy-3-[hydroxy-[(2S,3R,5S,6S)-2,3,4,5,6-pentahydroxycyclohexyl]oxyphosphoryl]oxypropyl] butanoate |
| Standard InChI | InChI=1S/C17H31O13P/c1-3-5-10(18)27-7-9(29-11(19)6-4-2)8-28-31(25,26)30-17-15(23)13(21)12(20)14(22)16(17)24/h9,12-17,20-24H,3-8H2,1-2H3,(H,25,26)/t9-,12?,13-,14+,15+,16+,17?/m1/s1 |
| Standard InChIKey | SFURGELIJOUFHC-NZDZZDABSA-N |
| Isomeric SMILES | CCCC(=O)OC[C@H](COP(=O)(O)OC1[C@H]([C@H](C([C@H]([C@@H]1O)O)O)O)O)OC(=O)CCC |
| SMILES | CCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)OC(=O)CCC |
| Canonical SMILES | CCCC(=O)OCC(COP(=O)(O)OC1C(C(C(C(C1O)O)O)O)O)OC(=O)CCC |
| Synonyms | 1,2-dibutyryl-sn-glycero-3-phosphoinositol di-C4-PI |
| PubChem Compound | 192404 |
| Last Modified | Nov 11 2021 |
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